Cas no 443737-06-2 (6-Chloro-3-(2,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 6-Chloro-3-(2,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 443737-06-2
• MF: C₁₃H₁₁ClN₄O₂
• MW: 290.70504117012
• CID: 5730694
• PubChem ID: 686659
• Update Time: 2025-05-20

6-Chloro-3-(2,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• EN300-236373
• 6-chloro-3-(2,4-dimethoxyphenyl)[1,2,4]triazolo[4,3-b]pyridazine
• F1967-0584
• AKOS009333426
• TimTec1_004762
• 6-chloro-3-(2,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
• HMS1547I10
• CS-0452597
• SR-01000535497
• 443737-06-2
• SR-01000535497-1
• 6-Chloro-3-(2,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C13H11ClN4O2/c1-19-8-3-4-9(10(7-8)20-2)13-16-15-12-6-5-11(14)17-18(12)13/h3-7H,1-2H3
• InChI Key： VEMGJMUKUMIMFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NN=C(C3C=CC(=CC=3OC)OC)N2N=1

Computed Properties

• Exact Mass: 290.0570533g/mol
• Monoisotopic Mass: 290.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 6-Chloro-3-(2,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine

Recent Advances in the Study of 6-Chloro-3-(2,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS: 443737-06-2)

6-Chloro-3-(2,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS: 443737-06-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the [1,2,4]triazolo[4,3-b]pyridazine class, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its therapeutic potential.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary studies suggest that 6-Chloro-3-(2,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine exhibits selective inhibition against specific kinase targets, making it a promising candidate for further development. Structural-activity relationship (SAR) studies have been conducted to identify the optimal substituents for enhancing its potency and selectivity.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential as an antimicrobial agent. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial compounds, and 6-Chloro-3-(2,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine has shown promising activity against a range of Gram-positive and Gram-negative bacteria. Mechanistic studies indicate that it disrupts bacterial cell wall synthesis, a target that is distinct from many existing antibiotics, thereby reducing the likelihood of cross-resistance.

The synthesis of 6-Chloro-3-(2,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine has also been a focus of recent investigations. Traditional synthetic routes often involve multi-step processes with low yields and poor scalability. However, advancements in green chemistry and catalytic methods have led to more efficient and environmentally friendly synthesis protocols. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times and improved yields, making large-scale production more feasible.

Despite these promising developments, challenges remain in the clinical translation of 6-Chloro-3-(2,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed through rigorous preclinical studies. Recent efforts have focused on optimizing the compound's bioavailability and reducing off-target effects through structural modifications and prodrug strategies.

In conclusion, 6-Chloro-3-(2,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine represents a versatile scaffold with significant potential in drug discovery. Its dual role as a kinase inhibitor and antimicrobial agent highlights its broad applicability, while advancements in synthetic methodologies have addressed some of the initial challenges in its production. Future research should prioritize translational studies to evaluate its efficacy and safety in vivo, paving the way for its eventual clinical application.